![molecular formula C13H19ClN2O B2743739 3-Chloro-4-(2-(piperidin-1-yl)ethoxy)aniline CAS No. 835633-67-5](/img/structure/B2743739.png)
3-Chloro-4-(2-(piperidin-1-yl)ethoxy)aniline
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Description
“3-Chloro-4-(2-(piperidin-1-yl)ethoxy)aniline” is a compound that belongs to the class of organic compounds known as benzanilides . These are aromatic compounds containing an anilide group in which the carboxamide group is substituted with a benzene ring . Piperidines, like the one in this compound, are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry .
Synthesis Analysis
The synthesis of piperidine derivatives, such as “3-Chloro-4-(2-(piperidin-1-yl)ethoxy)aniline”, has been a subject of interest in recent scientific literature . Various intra- and intermolecular reactions lead to the formation of substituted piperidines . For instance, a series of 2-amino-4-(1-piperidine) pyridine derivatives, which are clinically resistant dual inhibitors, were designed . In another study, the targeted tertiary alcohol was effectively produced in 70% yield by adding 4-fluoro-phenyl boroxine to 4-chloro-1-(2,4-dichloro phenyl)butan-1-one using a specific catalyst .Physical And Chemical Properties Analysis
The compound “3-Chloro-4-(2-(piperidin-1-yl)ethoxy)aniline” has a molecular weight of 220.31 . It is a solid or viscous liquid at room temperature . The compound should be stored in a dark place, sealed in dry, at room temperature .Safety and Hazards
The compound “3-Chloro-4-(2-(piperidin-1-yl)ethoxy)aniline” is associated with several hazard statements, including H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures should be taken while handling this compound .
Future Directions
Piperidine derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . This field is expected to continue to grow, with new scientific advances in the discovery and biological evaluation of potential drugs containing the piperidine moiety .
properties
IUPAC Name |
3-chloro-4-(2-piperidin-1-ylethoxy)aniline |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19ClN2O/c14-12-10-11(15)4-5-13(12)17-9-8-16-6-2-1-3-7-16/h4-5,10H,1-3,6-9,15H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACEVITKNTKXBHG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)CCOC2=C(C=C(C=C2)N)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.75 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-4-(2-(piperidin-1-yl)ethoxy)aniline |
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